Cas no 2228256-56-0 (4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol
• CAS No: 2228256-56-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5605279
• PubChem ID: 165781036
• Update Time: 2025-06-08

4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol
• EN300-1794308
• 2228256-56-0
• 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol

• Inchi： 1S/C10H16N2O2/c1-7-6-9(14-12-7)10(11)4-2-8(13)3-5-10/h6,8,13H,2-5,11H2,1H3
• InChI Key： XESUNKSUALZGCZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC(C)=NO2)(CC1)N

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol

Comprehensive Overview of 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol (CAS No. 2228256-56-0)

The compound 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol (CAS No. 2228256-56-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct chemical architecture, featuring a cyclohexane ring substituted with an amino group and a 3-methyl-1,2-oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets such as enzymes and receptors. The presence of both amino and hydroxyl functional groups enhances its solubility and reactivity, which are critical for drug development.

In recent years, the demand for heterocyclic compounds like 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol has surged due to their versatility in medicinal chemistry. This compound aligns with current trends in small molecule drug discovery, where researchers focus on optimizing pharmacokinetic properties and reducing off-target effects. Its oxazole ring, a common motif in bioactive molecules, contributes to its stability and binding affinity. Additionally, the 3-methyl substitution on the oxazole ring may influence its metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These attributes make it a valuable subject for structure-activity relationship (SAR) investigations.

The synthesis of 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol often involves multi-step organic reactions, including cyclohexane functionalization and oxazole ring formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. These methods resonate with the growing interest in green chemistry and sustainable practices, which aim to minimize waste and energy consumption. Furthermore, the compound's potential as a scaffold for drug design has led to collaborations between academia and industry, addressing unmet medical needs in areas like central nervous system (CNS) disorders and inflammatory diseases.

From an analytical perspective, 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for confirming its purity and structural integrity, which are critical for regulatory compliance and reproducibility. The compound's logP and pKa values, key parameters in drug-likeness assessments, are also of interest to researchers. As the pharmaceutical industry shifts toward personalized medicine, understanding the physicochemical properties of such compounds becomes increasingly important.

In conclusion, 4-Amino-4-(3-methyl-1,2-oxazol-5-yl)cyclohexan-1-ol (CAS No. 2228256-56-0) represents a fascinating area of research with broad implications for drug development. Its unique structure, combined with its potential applications in targeted therapy and biomolecular interactions, positions it as a compound of high scientific and commercial value. Future studies may explore its derivatives or analogs to further expand its utility in life sciences and beyond.